Cas no 921776-96-7 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide
• CAS No: 921776-96-7
• MF: C₁₈H₁₇FN₂O₃
• MW: 328.337588071823
• CID: 6284475
• PubChem ID: 40887743
• Update Time: 2025-10-29

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide
• F2262-0558
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-fluorobenzamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide
• 921776-96-7
• AKOS024633512

• Inchi： 1S/C18H17FN2O3/c1-18(2)10-24-15-7-6-13(9-14(15)21-17(18)23)20-16(22)11-4-3-5-12(19)8-11/h3-9H,10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： DZRDYGRZEJWPII-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1C=CC2=C(C=1)NC(C(C)(C)CO2)=O)=O

Computed Properties

• Exact Mass: 328.12232057g/mol
• Monoisotopic Mass: 328.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide (CAS No. 921776-96-7)

The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide (CAS No. 921776-96-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzoxazepine core with a fluorobenzamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the key features of this compound is its 3-fluorobenzamide group, which enhances its binding affinity to target proteins. This modification is often explored in drug design to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. The benzoxazepine scaffold, on the other hand, is known for its versatility in medicinal chemistry, frequently appearing in compounds with anti-inflammatory, anticancer, and neuroprotective activities. Together, these structural elements position N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide as a molecule of high interest in modern drug discovery.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and targeted therapies, which align with the potential applications of this compound. For instance, its mechanism of action may involve the inhibition of specific enzymes or receptors implicated in inflammatory or proliferative diseases. This has led to increased searches for terms like "benzoxazepine derivatives" and "fluorinated amides in drug design" across academic and industry databases, reflecting the compound's relevance in current research trends.

Another area of exploration for CAS No. 921776-96-7 is its potential use in precision medicine. With the rise of personalized healthcare, there is a demand for compounds that can be tailored to individual genetic profiles. The structural flexibility of this molecule allows for further derivatization, enabling researchers to fine-tune its properties for specific patient populations. This aligns with popular search queries such as "customizable drug scaffolds" and "next-generation therapeutic agents," highlighting its alignment with cutting-edge medical advancements.

From a synthetic chemistry perspective, the preparation of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide involves multi-step organic reactions, including condensation and cyclization processes. These methods are often optimized for yield and purity, as discussed in recent publications focusing on "efficient heterocyclic synthesis" and "green chemistry approaches." Such topics are highly searched by chemists aiming to reduce environmental impact while maintaining high synthetic efficiency.

In conclusion, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-fluorobenzamide represents a compelling example of how advanced organic chemistry can contribute to therapeutic innovation. Its dual functionality, combining a benzoxazepine core with a fluorinated aromatic group, offers numerous possibilities for drug development. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about novel bioactive molecules and future pharmaceutical applications.